2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic Acid

• IUPAC Name: 2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid
• InChI: InChI=1S/C10H7ClN2O3/c11-7-3-1-6(2-4-7)10-12-8(16-13-10)5-9(14)15/h1-4H,5H2,(H,14,15)
• InChI Key: SUVXWDJZJAVWEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=N2)CC(=O)O)Cl
• Molecular Formula: C10H7ClN2O3
• Molecular Weight: 238.63 g/mol

Description

“2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic Acid” is a complex organic compound. It contains a 1,2,4-oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. This compound also contains a chlorophenyl group, which is a phenyl group with a chlorine atom attached, and an acetic acid group.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of the 1,2,4-oxadiazole ring, the chlorophenyl group, and the acetic acid group. The exact structure would depend on the specific arrangement and bonding of these groups.

Scientific Research Applications

Thrombin Receptor Antagonism

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Aerobic Degradation of Chlorinated Compounds

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Acidity Constant Determination

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Human Th17 Cell Research

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Carbon and Energy Source in Microbial Metabolism

• Microbial Degradation : Pseudomonas sp. .

Future Directions

The future directions for research on “2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic Acid” could include further exploration of its synthesis, chemical reactions, mechanism of action, and biological activities. Given the biological activities of similar compounds, this compound could potentially be explored for therapeutic applications.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to bind with high affinity to multiple receptors

Mode of Action

It is suggested that compounds with similar structures may interact with their targets through strong h-bonding interactions . More detailed studies are required to elucidate the specific interactions of this compound with its targets.

Biochemical Pathways

Compounds with similar structures have been found to possess various biological activities, affecting a broad range of biochemical pathways

Pharmacokinetics

Compounds with similar structures have been found to be metabolized by certain bacterial strains . More detailed studies are required to understand the pharmacokinetics of this compound.

Result of Action

Compounds with similar structures have been found to possess various biological activities, including antiviral, anti-inflammatory, and anticancer activities

Action Environment

It is known that environmental factors can significantly influence the action of similar compounds . More detailed studies are required to understand how environmental factors influence the action of this compound.